Cas no 2734776-16-8 (Ethyl 2,4,6-trichloro-3-methoxybenzoate)

• Product Name: Ethyl 2,4,6-trichloro-3-methoxybenzoate
• CAS No: 2734776-16-8
• MF: C₁₀H₉Cl₃O₃
• MW: 283.54
• CID: 5079933
• Update Time: 2025-10-30

Ethyl 2,4,6-trichloro-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4,6-trichloro-3-methoxybenzoate

• Inchi： 1S/C10H9Cl3O3/c1-3-16-10(14)7-5(11)4-6(12)9(15-2)8(7)13/h4H,3H2,1-2H3
• InChI Key： WEDRUNGPIXUPGW-UHFFFAOYSA-N
• SMILES： C1(=C(C(Cl)=C(C(=C1)Cl)C(OCC)=O)OC)Cl

Additional information on Ethyl 2,4,6-trichloro-3-methoxybenzoate

Ethyl 2,4,6-Trichloro-3-Methoxybenzoate: A Comprehensive Overview

Ethyl 2,4,6-trichloro-3-methoxybenzoate, also known by its CAS number CAS No. 2734776-16-8, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the class of benzoic acid esters and is characterized by its unique structure, which includes a benzoate moiety substituted with chlorine atoms at positions 2, 4, and 6, as well as a methoxy group at position 3. The ethyl ester group further adds to its functional diversity.

The synthesis of Ethyl 2,4,6-trichloro-3-methoxybenzoate involves a series of carefully controlled reactions that ensure the precise placement of substituents on the aromatic ring. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity levels.

One of the most notable applications of this compound is in the field of agrochemicals. Studies have shown that Ethyl 2,4,6-trichloro-3-methoxybenzoate exhibits potent pesticidal activity against a variety of agricultural pests. Its ability to disrupt insect hormone systems makes it a valuable component in integrated pest management strategies. Moreover, ongoing research is investigating its potential as a bioactive agent in pharmaceuticals, particularly in the development of new drug candidates targeting specific cellular pathways.

The physical and chemical properties of Ethyl 2,4,6-trichloro-3-methoxybenzoate are well-documented. It has a melting point of approximately 55°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various industrial processes where controlled solubility and thermal stability are essential.

In terms of environmental impact, recent studies have focused on the biodegradation pathways of this compound. Research indicates that under aerobic conditions, it undergoes rapid microbial degradation, reducing its persistence in the environment. This finding is particularly important for industries seeking to minimize their ecological footprint while utilizing this compound in their products.

The versatility of Ethyl 2,4,6-trichloro-3-methoxybenzoate extends to its role as an intermediate in the synthesis of more complex molecules. Its ability to undergo nucleophilic substitution reactions makes it a valuable building block in organic synthesis. For example, it has been used as a precursor in the preparation of novel heterocyclic compounds with potential applications in materials science.

From a regulatory standpoint, the use and handling of this compound are governed by international guidelines aimed at ensuring safety and sustainability. Compliance with these regulations is crucial for manufacturers and users alike to avoid any adverse environmental or health impacts associated with its production or application.

In conclusion, Ethyl 2,4,6-trichloro-3-methoxybenzoate (CAS No. 2734776-16-8) stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical structure and favorable properties continue to drive innovative research and development efforts aimed at unlocking its full potential while ensuring responsible use.